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Compound of Interest

Compound Name:
Dioleoyl phosphatidylglycerole

sodium salt

CAS No.: 322647-40-5

Cat. No.: B1487562

Get Quote

Executive Summary: The "Fluidizer" of Pulmonary
Formulations
In the landscape of pulmonary drug delivery, 1,2-Dioleoyl-sn-glycero-3-phospho-(1'-rac-

glycerol) (DOPG) sodium salt occupies a critical niche.[1] Unlike its saturated counterpart

DPPG (which provides rigidity), DOPG is an unsaturated, anionic phospholipid with a phase

transition temperature (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359=""

class="inline ng-star-inserted">

) of -18°C.[1]

This application note details the use of DOPG to engineer fluid-state liposomes and lipid

nanoparticles (LNPs) that mimic the endogenous lung surfactant's fluid phase. This fluidity is

essential for rapid spreading at the air-liquid interface of the alveoli, although it presents unique

stability challenges during nebulization.

Key Applications:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1487562#bc-rfq
https://www.caymanchem.com/product/20957/1-2-dioleoyl-sn-glycero-3-pg-sodium-salt
https://www.caymanchem.com/product/20957/1-2-dioleoyl-sn-glycero-3-pg-sodium-salt
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1487562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alveolar Macrophage Targeting: Utilizing the anionic nature of PG to target intracellular

infections (e.g., Mycobacterium tuberculosis).[2]

Surfactant Replacement Therapy: As a spreading agent in synthetic surfactant cocktails.[2]

Nebulized Gene Therapy: Stabilizing mRNA/DNA payloads in LNPs against shear stress.[2]

Material Specifications & Critical Parameters
Before formulation, verify the physicochemical properties of your DOPG source. The low

is the defining characteristic that dictates processing conditions.

Table 1: DOPG Sodium Salt Physicochemical Profile[1]
[2][3]
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Parameter Specification Practical Implication

Chemical Name

1,2-Dioleoyl-sn-glycero-3-

phospho-(1'-rac-glycerol)

(sodium salt)

Synthetic origin ensures high

purity (>99%) and lack of viral

contamination compared to

animal-derived surfactants.[1]

Molecular Weight 797.03 Da

Use this exact value for molar

ratio calculations (e.g.,

DOPC:DOPG 9:1).[2]

Phase Transition (ngcontent-

ng-c1352109670="" _nghost-

ng-c1270319359=""

class="inline ng-star-inserted">

)

-18°C

CRITICAL: The lipid is in a

liquid-crystalline (fluid) state at

room temperature.[1]

Hydration does not require

heating.

Charge Anionic (Negative)

Provides electrostatic repulsion

(colloidal stability) and

interacts with scavenger

receptors on alveolar

macrophages.[2][1]

Solubility Chloroform, Methanol, Ethanol
Insoluble in water until

hydrated into vesicles.[2]

Hygroscopicity High

Store under Argon at -20°C.

Equilibrate to RT before

opening to prevent

condensation.[1]

Protocol: Engineering DOPG-Stabilized Liposomes
Objective: Synthesize Large Unilamellar Vesicles (LUVs) (~100–150 nm) suitable for

nebulization. Rationale: We use the Thin Film Hydration method followed by Extrusion. The

inclusion of DOPG prevents vesicle aggregation via electrostatic repulsion.

Reagents
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DOPG Sodium Salt (Avanti Polar Lipids or equivalent)[2][1]

DOPC (1,2-Dioleoyl-sn-glycero-3-phosphocholine) as the bulk lipid.[1]

Cholesterol (optional, for membrane packing).[2][1]

Chloroform (HPLC Grade).[2][1]

PBS (pH 7.[2][3]4) or Saline (0.9%).[2][1]
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Caption: Step-by-step workflow for generating pulmonary-grade liposomes. The hydration step

is critical; unlike DPPC, DOPG hydrates readily at ambient temperature.[2]

Step-by-Step Methodology
Molar Ratio Calculation:

Standard starting ratio: DOPC:DOPG:Cholesterol (70:10:20).[2][1]

Note: Keep DOPG < 30 mol%.[2] High concentrations of PG can be toxic to lung tissue or

cause excessive macrophage uptake if evasion is the goal.

Film Formation:

Dissolve lipids in Chloroform in a round-bottom flask.

Evaporate solvent using a rotary evaporator at 40°C (well above

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://www.caymanchem.com/product/20957/1-2-dioleoyl-sn-glycero-3-pg-sodium-salt
https://www.caymanchem.com/product/20957/1-2-dioleoyl-sn-glycero-3-pg-sodium-salt
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://www.caymanchem.com/product/20957/1-2-dioleoyl-sn-glycero-3-pg-sodium-salt
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://www.caymanchem.com/product/20957/1-2-dioleoyl-sn-glycero-3-pg-sodium-salt
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://pmc.ncbi.nlm.nih.gov/articles/PMC5844359/
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://www.caymanchem.com/product/20957/1-2-dioleoyl-sn-glycero-3-pg-sodium-salt
https://www.benchchem.com/product/b1487562/docs?utm_src=pdf-body-img#application-note-dopg-sodium-salt-in-pulmonary-drug-delivery-systems-1-2
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://www.caymanchem.com/product/20957/1-2-dioleoyl-sn-glycero-3-pg-sodium-salt
https://www.avantiresearch.com/en-gb/support-hub/physical-properties/phase-transition-temps
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1487562?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


, but gentle).

Crucial: Dry the film under high vacuum overnight to remove trace chloroform, which is

toxic to lung epithelium.[2]

Hydration (The "Fluid" Advantage):

Add PBS to the dried film.

Expert Insight: Because DOPG has a

of -18°C, you do not need to heat the buffer to 60°C (as with DPPC).[1] Hydrate at Room
Temperature (20–25°C).

Vortex vigorously for 30 minutes to form Multilamellar Vesicles (MLVs).

Downsizing (Extrusion):

Pass the MLV suspension through 100 nm polycarbonate membranes using a high-

pressure extruder (e.g., Lipex or Avanti Mini-Extruder).[2][1]

Perform 11–21 passes. An odd number ensures the final collection is on the side opposite

the starting "dirty" syringe.

Target Size: 120 ± 20 nm.

Target PDI: < 0.1 (Strict monodispersity is required for consistent aerodynamic behavior).

Pulmonary Delivery: Nebulization & Interaction[1][2]
[3]
Nebulizer Selection
Do not use Ultrasonic Nebulizers. The heat generation can degrade lipids.

Recommended:Vibrating Mesh Nebulizers (VMN) (e.g., Aerogen Solo, PARI eFlow).[2][1]

VMNs exert lower shear stress compared to Jet Nebulizers, preserving liposome integrity.[2]

Mechanism of Action: The "Sacrificial" Lipid
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DOPG acts as a surfactant mimic. Upon deposition in the alveoli, the liposomes must interact

with the endogenous surfactant layer.
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Caption: Fate of DOPG liposomes in the lung. DOPG facilitates spreading but also signals

uptake by alveolar macrophages via anionic scavenger receptors.[1]

QC Protocol: Nebulization Stability
Before animal studies, validate that the nebulization process hasn't ruptured your vesicles.[2]

Trapped Volume (Leakage) Test:

Encapsulate a marker (e.g., Calcein) at self-quenching concentrations.[2][1]

Nebulize the formulation and collect the condensate.

Measure fluorescence before and after adding Triton X-100 (detergent).[2]
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Pass Criteria: < 10% dye release (leakage) post-nebulization.[2][1]

Aerodynamic Sizing:

Use a Next Generation Impactor (NGI) or Cascade Impactor.[2][1]

Cool the impactor to 5°C to prevent evaporation during measurement.

Target MMAD (Mass Median Aerodynamic Diameter): 1–5 µm (optimal for deep lung

deposition).[2][1]

Troubleshooting & Expert Tips
Issue Probable Cause Corrective Action

Vesicle Aggregation
Insufficient charge repulsion or

Calcium bridging.[1]

Ensure DOPG is at least 10

mol%.[2] If using PBS

(contains Ca/Mg), switch to

Saline or add EDTA if

aggregation persists.[2][1]

High Leakage during

Nebulization

Membrane is too fluid (DOPG

ngcontent-ng-c1352109670=""

_nghost-ng-c1270319359=""

class="inline ng-star-inserted">

is -18°C).[1]

Add Cholesterol (30–40 mol%)

to stiffen the membrane

without raising

excessively.

Low Lung Deposition
Aerosol droplets too large (>5

µm).[1]

Your liposome size is likely

fine, but the droplet size is

wrong. Adjust nebulizer mesh

aperture or formulation

viscosity.[2]

Rapid Clearance Macrophage phagocytosis.[2]

DOPG attracts macrophages.

[2] If this is not desired,

incorporate DSPE-PEG2000

(5 mol%) to provide a steric

shield ("Stealth" liposomes).[2]

[1]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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